N-(2-methoxyphenyl)-2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[3-(4-methoxyphenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]acetamide
• InChI: InChI=1S/C26H23N3O5S/c1-33-18-13-11-17(12-14-18)29-24(31)16-35-26(29)19-7-3-5-9-21(19)28(25(26)32)15-23(30)27-20-8-4-6-10-22(20)34-2/h3-14H,15-16H2,1-2H3,(H,27,30)
• InChI Key: NHFMXLUTSBORGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CSC23C4=CC=CC=C4N(C3=O)CC(=O)NC5=CC=CC=C5OC
• Molecular Formula: C26H23N3O5S
• Molecular Weight: 489.5 g/mol

Description

N-(2-methoxyphenyl)-2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide is a useful research compound. Its molecular formula is C26H23N3O5S and its molecular weight is 489.55. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Ring System in Medicinal Chemistry Thiazolidin-4-ones are recognized for their significant role as a heterocyclic ring system in pharmacophores and as a privileged scaffold in medicinal chemistry. Recent studies emphasize the biological activities of thiazolidin-4-ones, including antioxidant, anticancer, anti-inflammatory, analgesic, anticonvulsant, antidiabetic, antiparasitic, antimicrobial, antitubercular, and antiviral properties. The molecular structure of thiazolidin-4-one derivatives, particularly the influence of different substituents, is crucial in optimizing their effectiveness as drug agents, highlighting their potential in the rational design of new small molecules with biological activity (Mech, Kurowska, & Trotsko, 2021).

Pharmacological Importance of Thiazolidinedione Derivatives Thiazolidinedione (TZD) derivatives, including the structural analog of 2,4-thiazolidinedione, are extensively explored in medicinal chemistry due to their diverse pharmacological activities. They have been pivotal in treating or managing various diseases. The review of 2,4-thiazolidinediones as PTP 1B inhibitors is particularly noteworthy, as PTP 1B plays a significant role as a negative regulator of the insulin signaling cascade. The structural amendments in the TZD scaffold to design potential PTP 1B inhibitors suggest the versatility and importance of these compounds in medicinal research (Verma, Yadav, & Thareja, 2019).

1,3-Thiazolidin-4-ones in Medicinal Chemistry The synthesis of 1,3-thiazolidin-4-ones and their functionalized analogs, such as glitazones and rhodanines, traces back to the mid-nineteenth century. These compounds are known for their significant pharmacological importance and are found in commercial pharmaceuticals. Their great biological potential, advanced synthesis methodologies, including green chemistry, and the structural and biological properties of these nuclei have been the focus of various studies. This highlights the ongoing interest and potential future developments in the area of medicinal chemistry with these compounds (Santos, Jones Junior, & Silva, 2018).